Cas no 2137807-73-7 (2-Methyloxolane-3-sulfinamide)

• Product Name: 2-Methyloxolane-3-sulfinamide
• CAS No: 2137807-73-7
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 6189653
• PubChem ID: 164647031
• Update Time: 2025-07-02

2-Methyloxolane-3-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2-methyloxolane-3-sulfinamide
• EN300-732523
• 2137807-73-7
• 2-Methyloxolane-3-sulfinamide

• Inchi： 1S/C5H11NO2S/c1-4-5(9(6)7)2-3-8-4/h4-5H,2-3,6H2,1H3
• InChI Key： UCNSVBYKFNCUMY-UHFFFAOYSA-N
• SMILES： S(C1CCOC1C)(N)=O

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-Methyloxolane-3-sulfinamide

Comprehensive Overview of 2-Methyloxolane-3-sulfinamide (CAS No. 2137807-73-7): Properties, Applications, and Industry Trends

2-Methyloxolane-3-sulfinamide (CAS No. 2137807-73-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a sulfinamide derivative, it belongs to a class of compounds known for their versatility in synthetic chemistry and potential biological activities. The compound's molecular framework combines a methyl-substituted oxolane ring with a sulfinamide functional group, making it particularly interesting for drug discovery applications.

Recent studies highlight the growing importance of heterocyclic sulfinamides in medicinal chemistry, with researchers exploring their role as chiral auxiliaries and enzyme inhibitors. The 2-methyloxolane moiety in this compound provides enhanced stability compared to simpler sulfinamides, while the sulfinamide group offers valuable reactivity for asymmetric synthesis. This dual functionality positions 2-Methyloxolane-3-sulfinamide as a promising building block for developing novel therapeutic agents.

From a synthetic perspective, CAS 2137807-73-7 demonstrates excellent potential in catalysis applications, particularly in reactions requiring stereochemical control. The compound's oxolane ring contributes to its solubility profile, making it compatible with various organic solvents while maintaining sufficient stability under typical reaction conditions. These properties align with current industry demands for green chemistry solutions and atom-efficient processes.

The pharmaceutical industry shows particular interest in 2-Methyloxolane-3-sulfinamide derivatives as potential precursors for central nervous system (CNS) drugs. Its structural similarity to bioactive molecules found in nature makes it valuable for neurological research applications. Furthermore, the compound's chiral center allows for the creation of enantiomerically pure substances, addressing the growing market need for single-isomer pharmaceuticals.

Analytical characterization of 2-Methyloxolane-3-sulfinamide typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with particular attention to its stereochemical configuration. Researchers emphasize the importance of proper storage conditions for maintaining the compound's stability, recommending protection from moisture and extreme temperatures to preserve its chemical integrity.

Current market trends indicate rising demand for specialized sulfinamide compounds like 2137807-73-7, driven by expanding applications in bioconjugation chemistry and drug delivery systems. The compound's compatibility with peptide synthesis protocols makes it particularly valuable for developing targeted therapies. Additionally, its potential use in agricultural chemistry formulations has sparked interest among agrochemical researchers exploring new crop protection agents.

Quality control standards for 2-Methyloxolane-3-sulfinamide typically require high purity levels (>98%), with strict specifications for residual solvents and heavy metal content. Manufacturers employ sophisticated purification techniques including recrystallization and chromatography to meet these requirements. The compound's shelf life and degradation pathways remain active areas of investigation within the scientific community.

From an environmental perspective, 2-Methyloxolane-3-sulfinamide demonstrates favorable biodegradability characteristics compared to many synthetic intermediates, aligning with global initiatives for sustainable chemistry. Its potential applications in green solvent formulations and eco-friendly catalysis systems contribute to its growing reputation as an environmentally conscious choice for industrial applications.

Future research directions for CAS 2137807-73-7 include exploring its role in metal-organic frameworks (MOFs) and investigating its potential as a ligand in coordination chemistry. The compound's unique combination of oxygen and nitrogen donor atoms makes it particularly interesting for developing novel catalytic systems. These applications position 2-Methyloxolane-3-sulfinamide at the forefront of materials science innovation.

In conclusion, 2-Methyloxolane-3-sulfinamide (CAS No. 2137807-73-7) represents a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing interest in sulfinamide chemistry, ensure its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new biological targets emerge, this compound will likely play an increasingly important role in developing next-generation specialty chemicals and pharmaceutical intermediates.